(10R,11S,13S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one

• CAS No.: 50-24-8
• Product Name: (10R,11S,13S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• Molecular Formula: C21H28O5
• Molecular Weight: 360.4 g/mol
• IUPAC Name: (10R,11S,13S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C21H28O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,14-16,18,22,24,26H,3-4,6,8,10-11H2,1-2H3/t14?,15?,16-,18?,19-,20-,21-/m0/s1
• Standard InChIKey: OIGNJSKKLXVSLS-YDAVOWJHSA-N
• Isomeric SMILES: C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)CO)O)CCC4=CC(=O)C=C[C@]34C)O
• SMILES: CC12CC(C3C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC34C)O
• Canonical SMILES: CC12CC(C3C(C1CCC2(C(=O)CO)O)CCC4=CC(=O)C=CC34C)O
• Colorform: Crystals; White to practically white crystalline powde
• Melting Point: 235 °C; 235 °C with some decomposition; 235°C
• Physical Description: Solid
• Description: Prednisolone is a synthetic glucocorticoid with anti-inflammatory and immunomodulating properties. After cell surface receptor attachment and cell entry, prednisolone enters the nucleus where it binds to and activates specific nuclear receptors, resulting in an altered gene expression and inhibition of proinflammatory cytokine production. This agent also decreases the number of circulating lymphocytes, induces cell differentiation, and stimulates apoptosis in sensitive tumor cells populations. (NCI04); Prednisolone, also known as delta-cortef or hydroretrocortine, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. Thus, prednisolone is considered to be a steroid lipid molecule. Prednisolone is a drug which is used for the treatment of primary or secondary adrenocortical insufficiency, such as congenital adrenal hyperplasia, thyroiditis. also used to treat psoriatic arthritis, rheumatoid arthritis, ankylosing spondylitis, bursitis, acute gouty arthritis and epicondylitis. also indicated for treatment of systemic lupus erythematosus, pemphigus and acute rhematic carditis. can be used in the treatment of leukemias, lymphomas, thrombocytopenia purpura and autoimmune hemolytic anemia. can be used to treat celiac disease, insulin resistance, ulcerative colitis and liver disorders. Prednisolone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Prednisolone has been found in human hepatic tissue, liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, prednisolone is primarily located in the cytoplasm and membrane (predicted from logP). Prednisolone can be biosynthesized from prednisone; which is catalyzed by the enzyme cytochrome P450 3A4. In humans, prednisolone is involved in the prednisone action pathway, the prednisolone metabolism pathway, the prednisone metabolism pathway, and the prednisolone action pathway.; Prednisolone is a glucocorticoid that is prednisone in which the oxo group at position 11 has been reduced to the corresponding beta-hydroxy group. It is a drug metabolite of prednisone. It has a role as an adrenergic agent, an anti-inflammatory drug, an antineoplastic agent, an immunosuppressive agent, a drug metabolite, an environmental contaminant and a xenobiotic. It is a glucocorticoid, an 11beta-hydroxy steroid, a 21-hydroxy steroid, a 17alpha-hydroxy steroid, a 20-oxo steroid, a 3-oxo-Delta(1),Delta(4)-steroid, a primary alpha-hydroxy ketone and a tertiary alpha-hydroxy ketone. It derives from a Delta(1)-progesterone.
• Solubility: 223 mg/L (at 25 °C); 6.19e-04 M; 1 g dissolves in about 30 mL of alc, in about 180 mL of chloroform, in about 50 mL of acetone; sol in methanol, dioxane.; In water, 2.23X10+2 mg/L at 25 °C; 2.39e-01 g/L
• Synonyms: (11b)-11,17,21-Trihydroxy-pregna-1,4-diene-3,20-dione; Metacortandralone; Delta F
• Vapor Pressure: 1.18X10-13 mm Hg at 25 °C (est)
• Reference: Jusko, W.J., et al., Ther. Drug Monit., 2, 169 (1980); Ali, S.L., et al., Anal. Profiles Drug Subs. Excip., 21, 415 (1992)
• PubChem Compound: 5702106
• Last Modified: Nov 14 2021